Cas no 1322605-06-0 (5-(2-Methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-(2-Methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1322605-06-0
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• MDL: MFCD19691830
• CID: 4694414
• Update Time: 2025-07-19

5-(2-Methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid
• 5-isobutyl-2-(1H-pyrrol-1-yl)thiazole-4-carboxylic acid
• 5-isobutyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid
• BBL033114
• STL248523
• 5-(2-Methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid

• MDL： MFCD19691830
• Inchi： 1S/C12H14N2O2S/c1-8(2)7-9-10(11(15)16)13-12(17-9)14-5-3-4-6-14/h3-6,8H,7H2,1-2H3,(H,15,16)
• InChI Key： KULUYDDDKNNJNL-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(=O)O)=C1CC(C)C)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Topological Polar Surface Area: 83.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 432.7±37.0 °C at 760 mmHg
• Flash Point: 215.5±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(2-Methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-Methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid

Research Brief on 5-(2-Methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid (CAS: 1322605-06-0)

The compound 5-(2-Methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid (CAS: 1322605-06-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this thiazole derivative as a promising scaffold for the development of novel bioactive molecules. The presence of both a pyrrole and a carboxylic acid functional group in its structure allows for diverse interactions with biological targets, making it a versatile candidate for further modification and optimization. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and metabolic pathways, with preliminary results showing promising activity in vitro.

One of the most notable advancements in the study of this compound is its application in the design of small-molecule modulators for protein-protein interactions (PPIs). PPIs are notoriously difficult to target with traditional drug-like molecules, but the unique structural properties of 5-(2-Methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid have enabled researchers to develop potent and selective inhibitors. Recent publications have demonstrated its efficacy in disrupting specific PPIs involved in cancer progression, opening new avenues for therapeutic intervention.

In addition to its potential as a therapeutic agent, this compound has also been investigated for its utility in chemical biology tools. Its ability to act as a fluorescent probe or a photoaffinity label has been explored, providing researchers with new methods to study biological systems at the molecular level. These applications underscore the compound's versatility and its value as a tool for both basic research and drug discovery.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the progress made so far highlights the potential of 5-(2-Methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid as a key player in the next generation of bioactive molecules.

In conclusion, the latest research on 5-(2-Methylpropyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid (CAS: 1322605-06-0) underscores its potential as a versatile scaffold for drug discovery and chemical biology. Continued exploration of its properties and applications is expected to yield significant advancements in the field, paving the way for novel therapeutic strategies and research tools.